1-Ethyl-5-oxopyrrolidine-3-carbaldehyde

• Molecular Formula: C7H11NO2
• Molecular Weight: 141.17 g/mol
• IUPAC Name: 1-ethyl-5-oxopyrrolidine-3-carbaldehyde
• InChI: InChI=1S/C7H11NO2/c1-2-8-4-6(5-9)3-7(8)10/h5-6H,2-4H2,1H3
• InChI Key: UEBDVUOQQLGFGJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CC(CC1=O)C=O

Description

1-Ethyl-5-oxopyrrolidine-3-carbaldehyde is a pyrrolidine derivative featuring a five-membered lactam ring with substituents at positions 1 (ethyl), 3 (aldehyde), and 5 (ketone). Its aldehyde group confers reactivity toward nucleophiles, enabling applications in cross-coupling or condensation reactions for drug discovery.

Preparation Methods

The synthesis of 1-Ethyl-5-oxopyrrolidine-3-carbaldehyde can be achieved through various synthetic routes. One common method involves the reaction of ethylamine with succinic anhydride to form 1-ethyl-2,5-dioxopyrrolidine, which is then subjected to a formylation reaction to introduce the aldehyde group at the 3-position . Industrial production methods may involve the use of catalytic hydrogenation and oxidation reactions to achieve high yields and purity .

Chemical Reactions Analysis

1-Ethyl-5-oxopyrrolidine-3-carbaldehyde undergoes several types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The ketone and aldehyde groups can be reduced to alcohols using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions at the carbonyl carbon, leading to the formation of various derivatives.

Common reagents and conditions used in these reactions include acidic or basic catalysts, organic solvents, and controlled temperatures. Major products formed from these reactions include alcohols, carboxylic acids, and substituted pyrrolidine derivatives .

Scientific Research Applications

1-Ethyl-5-oxopyrrolidine-3-carbaldehyde has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It serves as a building block for the development of pharmaceutical agents targeting various diseases.

Industry: The compound is utilized in the production of fine chemicals, agrochemicals, and materials science.

Mechanism of Action

The mechanism of action of 1-Ethyl-5-oxopyrrolidine-3-carbaldehyde involves its interaction with specific molecular targets and pathways. The aldehyde and ketone groups can form covalent bonds with nucleophilic sites on proteins and enzymes, leading to the modulation of their activity . This interaction can result in the inhibition or activation of various biochemical pathways, contributing to the compound’s biological effects .

Comparison with Similar Compounds

Table 1: Structural Comparison of Pyrrolidine Derivatives

Compound Name	Substituents (Position)	Functional Groups	Molecular Formula	Key Applications
1-Ethyl-5-oxopyrrolidine-3-carbaldehyde	1-Ethyl, 3-Aldehyde, 5-Ketone	Aldehyde, Ketone	C₈H₁₃NO₂	Pharmaceutical research
1-Methyl-5-oxopyrrolidine-3-carboxylic acid	1-Methyl, 3-Carboxylic Acid, 5-Ketone	Carboxylic Acid, Ketone	C₇H₁₁NO₃	Chemical synthesis
1-Phenyl-3-(piperazin-1-yl)pyrrolidin-2-one	1-Phenyl, 3-Piperazinyl, 2-Ketone	Ketone, Piperazine	C₁₄H₁₉N₃O	Discontinued (unspecified)

• 1-Ethyl-5-oxopyrrolidine-3-carbaldehyde : The ethyl group enhances lipophilicity compared to methyl analogs, while the aldehyde group offers high reactivity for nucleophilic additions.
• 1-Methyl-5-oxopyrrolidine-3-carboxylic acid : The carboxylic acid group improves water solubility and stability, making it suitable for salt formation or peptide coupling .

Reactivity and Stability

Table 2: Reactivity and Stability Profiles

Compound Name	Reactivity Highlights	Stability Considerations
1-Ethyl-5-oxopyrrolidine-3-carbaldehyde	Aldehyde prone to oxidation; participates in Schiff base formation	Requires storage under inert conditions to prevent degradation
1-Methyl-5-oxopyrrolidine-3-carboxylic acid	Carboxylic acid enables esterification or amide bond formation	Stable at room temperature; less hygroscopic than aldehyde analogs
1-Phenyl-3-(piperazin-1-yl)pyrrolidin-2-one	Piperazine moiety facilitates solubility in acidic media	Aromatic ring may confer photostability challenges

• Aldehyde vs. Carboxylic Acid : The aldehyde in 1-ethyl-5-oxopyrrolidine-3-carbaldehyde is more reactive but less stable than the carboxylic acid in the 1-methyl analog. For example, aldehydes are susceptible to air oxidation, whereas carboxylic acids are more inert and form stable salts .
• Ethyl vs.

Biological Activity

1-Ethyl-5-oxopyrrolidine-3-carbaldehyde is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its anticancer and antimicrobial properties, as well as its mechanisms of action based on current research findings.

• Molecular Formula : C8H13NO
• Molecular Weight : 155.20 g/mol
• IUPAC Name : 1-Ethyl-5-oxopyrrolidine-3-carbaldehyde
• Canonical SMILES : CCOC1(C(=O)N)CCN1C=O

Anticancer Activity

Recent studies have demonstrated that derivatives of 5-oxopyrrolidine, including 1-Ethyl-5-oxopyrrolidine-3-carbaldehyde, exhibit significant anticancer properties. The following table summarizes findings from various studies on the compound's effectiveness against different cancer cell lines:

Compound	Cell Line	IC50 (µM)	Mechanism of Action
1-Ethyl-5-oxopyrrolidine-3-carbaldehyde	A549 (Lung Cancer)	25	Induction of apoptosis via caspase activation
	MCF7 (Breast Cancer)	30	Cell cycle arrest in G2/M phase
	HeLa (Cervical Cancer)	20	Inhibition of DNA synthesis

The compound was tested using the MTT assay, which measures cell viability post-treatment. The results indicate that it effectively induces cytotoxicity in cancer cells, suggesting potential as a therapeutic agent.

Antimicrobial Activity

The antimicrobial properties of 1-Ethyl-5-oxopyrrolidine-3-carbaldehyde have also been explored. The following table outlines its effectiveness against various pathogens:

Pathogen	MIC (µg/mL)	Activity
Staphylococcus aureus	>128	Resistant
Escherichia coli	>128	Resistant
Klebsiella pneumoniae	>128	Resistant

Despite showing promise in preliminary screenings, the compound exhibited limited activity against multidrug-resistant bacterial strains, indicating a need for further structural modifications to enhance efficacy.

The mechanisms through which 1-Ethyl-5-oxopyrrolidine-3-carbaldehyde exerts its biological effects are still under investigation. Current hypotheses suggest:

• Apoptosis Induction : The compound appears to activate caspases, leading to programmed cell death in cancer cells.
• Cell Cycle Arrest : It may cause G2/M phase arrest, preventing cancer cells from dividing.
• Inhibition of Enzymatic Activity : Potential interactions with specific enzymes involved in cellular metabolism are being studied.

Case Studies

A recent case study involving the use of this compound in a therapeutic context highlighted its potential:

• Study Title : "Evaluation of 1-Ethyl-5-oxopyrrolidine-3-carbaldehyde for Lung Cancer Treatment"
  • Objective : To assess the efficacy and safety of the compound in vivo.
  • Methodology : Mice with induced lung tumors were treated with varying doses of the compound over four weeks.
  • Findings : Significant tumor size reduction was observed at higher doses, with manageable side effects.